Cas no 72707-53-0 (N~2~-acetyl-N-[(3S,4S,4aS,5S,6S)-3-(dichloromethyl)-1,5,6-trihydroxy-3-methyl-8-oxo-4,4a,5,6,7,8-hexahydro-3H-isochromen-4-yl]alaninamide)

• Product name: N~2~-acetyl-N-[(3S,4S,4aS,5S,6S)-3-(dichloromethyl)-1,5,6-trihydroxy-3-methyl-8-oxo-4,4a,5,6,7,8-hexahydro-3H-isochromen-4-yl]alaninamide
• CAS No: 72707-53-0
• MF: C₁₆H₂₂Cl₂N₂O₇
• MW: 425.261083126068
• CID: 1760846
• PubChem ID: 54676646

N~2~-acetyl-N-[(3S,4S,4aS,5S,6S)-3-(dichloromethyl)-1,5,6-trihydroxy-3-methyl-8-oxo-4,4a,5,6,7,8-hexahydro-3H-isochromen-4-yl]alaninamide Chemical and Physical Properties

Names and Identifiers

• N~2~-acetyl-N-[(3S,4S,4aS,5S,6S)-3-(dichloromethyl)-1,5,6-trihydroxy-3-methyl-8-oxo-4,4a,5,6,7,8-hexahydro-3H-isochromen-4-yl]alaninamide
• 2-acetamido-N-[(3S,4S,4aS,5S,6S)-3-(dichloromethyl)-5,6,8-trihydroxy-3-methyl-1-oxo-4a,5,6,7-tetrahydro-4H-isochromen-4-yl]propanamide
• N-Acetylbactobolin
• Propanamide, 2-acetylamino-N-(3-(dichloromethyl)-3,4,4a,5,6,7-hexahydro-5,6,8-trihydroxy-3-methyl-1-oxo-1H-2-benzopyran-4-yl)-, (3S-(3-alpha,4-alpha(R*),4a-beta,5-beta,6-alpha))-
• 72707-53-0
• DTXSID60993525
• N-[3-(Dichloromethyl)-1,5,6-trihydroxy-3-methyl-8-oxo-4,4a,5,6,7,8-hexahydro-3H-2-benzopyran-4-yl]-2-[(1-hydroxyethylidene)amino]propanimidic acid

• Inchi： InChI=1S/C16H22Cl2N2O7/c1-5(19-6(2)21)13(25)20-12-10-9(7(22)4-8(23)11(10)24)14(26)27-16(12,3)15(17)18/h5,8,10-12,15,22-24H,4H2,1-3H3,(H,19,21)(H,20,25)/t5?,8-,10+,11+,12-,16-/m0/s1
• InChI Key： GKNYQXFMPHUKBV-PBVVPNAOSA-N
• SMILES： CC(C(=O)NC1C2C(C(CC(=C2C(=O)OC1(C)C(Cl)Cl)O)O)O)NC(=O)C

Computed Properties

• Exact Mass: 424.08056
• Monoisotopic Mass: 424.0804064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 145.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives